Cas no 182287-68-9 (4-(bromomethyl)-2-methoxy-benzonitrile)

• Product Name: 4-(bromomethyl)-2-methoxy-benzonitrile
• CAS No: 182287-68-9
• MF: C₉H₈BrNO
• MW: 226.06992149353
• CID: 1011424
• PubChem ID: 21985007
• Update Time: 2025-10-24

4-(bromomethyl)-2-methoxy-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-2-methoxybenzonitrile
• 4-(bromomethyl)-2-methoxy-benzonitrile
• AKOS027270416
• 4-bromomethyl-2-methoxy-benzonitrile
• DCBBEYJXIOWQPQ-UHFFFAOYSA-N
• SCHEMBL2787679
• DTXSID701286557
• Benzonitrile, 4-(bromomethyl)-2-methoxy-
• E10134
• 4-Cyano-3-methoxybenzylBromide
• 4-Cyano-3-methoxybenzyl Bromide
• 4-Bromomethyl-2-methoxybenzonitrile
• 182287-68-9
• DA-09018
• 2-Cyano-5-bromomethylanisole

• MDL： MFCD11553120
• Inchi： 1S/C9H8BrNO/c1-12-9-4-7(5-10)2-3-8(9)6-11/h2-4H,5H2,1H3
• InChI Key： DCBBEYJXIOWQPQ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C#N)=C(C=1)OC

Computed Properties

• Exact Mass: 224.97893g/mol
• Monoisotopic Mass: 224.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 4-(bromomethyl)-2-methoxy-benzonitrile

4-(Bromomethyl)-2-Methoxy-Benzonitrile: A Comprehensive Overview

4-(Bromomethyl)-2-methoxy-benzonitrile (CAS No. 182287-68-9) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique functional groups, offers a wide range of applications in the development of pharmaceuticals, agrochemicals, and advanced materials. This comprehensive overview delves into the chemical properties, synthesis methods, and potential applications of 4-(bromomethyl)-2-methoxy-benzonitrile, highlighting its significance in contemporary research.

The molecular structure of 4-(bromomethyl)-2-methoxy-benzonitrile consists of a benzene ring substituted with a bromomethyl group at the 4-position and a methoxy group at the 2-position, along with a cyano group at the 3-position. The presence of these functional groups imparts distinct chemical reactivity and physical properties to the molecule. The bromomethyl group is particularly reactive and can undergo various substitution and coupling reactions, making it a valuable intermediate in synthetic chemistry.

In terms of physical properties, 4-(bromomethyl)-2-methoxy-benzonitrile is a solid at room temperature with a melting point ranging from 55 to 57°C. It is slightly soluble in water but highly soluble in organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in various chemical reactions and formulations.

The synthesis of 4-(bromomethyl)-2-methoxy-benzonitrile can be achieved through several routes. One common method involves the bromination of 2-methoxybenzonitrile followed by methylation. This process typically involves the use of bromine or N-bromosuccinimide (NBS) as the brominating agent and methyl iodide or dimethyl sulfate as the methylating agent. The reaction conditions are carefully controlled to ensure high yields and purity of the final product.

In recent years, significant advancements have been made in the application of 4-(bromomethyl)-2-methoxy-benzonitrile in medicinal chemistry. Its reactivity and functional group diversity make it an attractive starting material for the synthesis of bioactive compounds. For instance, researchers have utilized this compound to develop novel inhibitors for various enzymes involved in disease pathways. One notable example is its use in the synthesis of selective inhibitors for kinases, which are key targets in cancer therapy.

Beyond medicinal applications, 4-(bromomethyl)-2-methoxy-benzonitrile has also found utility in materials science. Its ability to undergo cross-coupling reactions makes it a valuable building block for the synthesis of polymers and other advanced materials. For example, it has been used to create conjugated polymers with tunable electronic properties, which have potential applications in organic electronics and photovoltaic devices.

The environmental impact of 4-(bromomethyl)-2-methoxy-benzonitrile is an important consideration in its industrial use. Studies have shown that this compound is relatively stable under normal conditions but can degrade under certain environmental conditions. Efforts are ongoing to develop more sustainable synthesis methods that minimize environmental impact while maintaining high yields and purity.

In conclusion, 4-(bromomethyl)-2-methoxy-benzonitrile (CAS No. 182287-68-9) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an essential intermediate in synthetic chemistry, medicinal chemistry, and materials science. As research continues to advance, it is likely that new applications and improvements in synthesis methods will further enhance its utility and impact.